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Muscomin: An Obscure Homoisoflavanone with
No Documented Traditional Medicinal Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Muscomin

Cat. No.: B1256285

A comprehensive review of available scientific and ethnobotanical literature reveals a
significant absence of information regarding the use of the chemical compound muscomin in
any traditional medicine or ethnobotanical context. While the compound has been identified
and chemically characterized, there is no evidence to suggest its historical or contemporary
use in healing practices by any indigenous or local communities.

Muscomin is a type of organic compound known as a homoisoflavanone.[1] These are a class
of homoisoflavonoids built upon a chromanone structure.[1] The scientific literature indicates
that muscomin has been isolated from the plant Veltheimia viridifolia. However, beyond this
chemical and botanical context, there is a notable scarcity of research. Multiple sources
explicitly state that very few scientific articles have been published on muscomin, highlighting
its obscurity in the scientific community.[1]

Chemical and Physical Properties

Despite the lack of information on its traditional use, the chemical and physical properties of
muscomin have been documented. This information is crucial for researchers and drug
development professionals who may wish to investigate this compound further.
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Property Value Source
Chemical Formula C1sH1s07
Average Molecular Weight 346.3313 g/mol

Monoisotopic Molecular
346.10525293 Da

Weight
5,8-dihydroxy-3-[(4-
hydroxyphenyl)methyl]-6,7-

IUPAC Name Y ypheny) 4
dimethoxy-3,4-dihydro-2H-1-
benzopyran-4-one
3-(4-hydroxybenzyl)-5,8-

Synonyms dihydroxy-6,7- [2]
dimethoxychroman-4-one

Physical Description Solid [2]

Melting Point 144.7 °C [2]

- 304.7 mg/L @ 25 °C
Water Solubility (estimated) [3]
estimate

The Absence of Ethnobotanical Data

The core of the user's request focused on the traditional and ethnobotanical knowledge
surrounding muscomin. However, extensive searches have yielded no such information. This
suggests that:

» Veltheimia viridifolia, the plant source of muscomin, may not have been a prominent feature
in the traditional pharmacopeias of the regions where it grows.

 If it was used, the specific applications and knowledge may not have been recorded in a way
that is accessible through modern databases and scientific literature.

e The compound itself may not have any significant bioactive properties that would have led to
its adoption as a traditional remedy.
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Due to this complete lack of data on the traditional use of muscomin, it is not possible to
provide the requested in-depth technical guide, including quantitative data tables on its effects,
detailed experimental protocols from ethnobotanical studies, or diagrams of its signaling
pathways. The creation of such a document would require a foundation of existing traditional
knowledge and scientific investigation that, for muscomin, does not appear to exist in the
public domain.

A Logical Representation of the Information Gap

The following diagram illustrates the current state of knowledge regarding muscomin,
highlighting the disconnect between its chemical identification and any known traditional use.
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Figure 1: Knowledge Gap in Muscomin Research.

In conclusion, for researchers, scientists, and drug development professionals, muscomin
represents a scientifically identified natural product with a completely uncharted ethnobotanical
and traditional medicine history. Any future research on this compound would be breaking new
ground in exploring its potential biological activities without the guidance of traditional
knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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